Cas no 39959-67-6 (1-(2-Chlorophenyl)ethanamine)

• Product Name: 1-(2-Chlorophenyl)ethanamine
• CAS No: 39959-67-6
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD05215230
• CID: 315881
• PubChem ID: 299767
• Update Time: 2025-06-13

1-(2-Chlorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)ethanamine
• Benzenemethanamine,2-chloro-a-methyl-
• 1-(2-chlorophenyl)ethanamine(SALTDATA: HCl)
• 1-(2-Chlorophenyl)ethan-1-amine
• 1-(2-chlorophenyl)ethylamine
• (1S)-1-(2-chlorophenyl)ethanamine
• NSC173076
• 1-(2-chlorophenyl)ethaneamine
• RJPLGQTZHLRZGX-UHFFFAOYSA-N
• STK488083
• BBL017883
• TRA0076369
• AS02835
• SY002632
• 1-(2-chlorophenyl)ethanamine, AldrichCPR
• AB1007674
• AB00
• MFCD05215230
• Benzenemethanamine, 2-chloro-alpha-methyl-, (alphaS)-
• SCHEMBL703283
• SY342151
• BS-13186
• FT-0678531
• 39959-67-6
• DTXSID00305986
• EN300-09768
• AKOS000264391
• SB76050
• SB45153
• BB 0216550
• CS-0154085
• A18734
• AKOS016051750
• NSC-173076
• MFCD06761893
• FT-0658096
• SB76372
• FT-0660225
• Z54751955
• Benzenemethanamine, 2-chloro-.alpha.-methyl-
• AMY20023
• ALBB-002134
• benzene, 1-(1-aminoethyl)-2-chloro-
• MFCD06761892
• SY198300

• MDL： MFCD05215230
• Inchi： 1S/C8H10ClN/c1-6(10)7-4-2-3-5-8(7)9/h2-6H,10H2,1H3
• InChI Key： RJPLGQTZHLRZGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C)N

Computed Properties

• Exact Mass: 155.05000
• Monoisotopic Mass: 155.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.8

Experimental Properties

• Density: 1.122
• Boiling Point: 217.4℃ at 760 mmHg
• Flash Point: 93.3℃
• Refractive Index: 1.551
• PSA: 26.02000
• LogP: 3.06000

1-(2-Chlorophenyl)ethanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-(2-Chlorophenyl)ethanamine

Comprehensive Overview of 1-(2-Chlorophenyl)ethanamine (CAS No. 39959-67-6): Properties, Applications, and Industry Insights

1-(2-Chlorophenyl)ethanamine, identified by its CAS number 39959-67-6, is a specialized organic compound with a molecular formula of C₈H₁₀ClN. This aromatic amine derivative features a chlorophenyl group attached to an ethanamine backbone, making it a versatile intermediate in synthetic chemistry. Its unique structure has garnered attention in pharmaceutical research, agrochemical development, and material science. The compound's molecular weight of 155.62 g/mol and boiling point of approximately 220-225°C under standard conditions contribute to its stability in various industrial processes.

In recent years, the demand for chlorophenyl derivatives like 1-(2-Chlorophenyl)ethanamine has surged due to their role in synthesizing high-performance polymers and bioactive molecules. Researchers frequently search for "CAS 39959-67-6 solubility" or "1-(2-Chlorophenyl)ethanamine synthesis route," reflecting growing interest in its physicochemical properties and production methods. The compound exhibits moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO), while being less soluble in water—a characteristic that influences its purification and application strategies.

The pharmaceutical industry particularly values 1-(2-Chlorophenyl)ethanamine as a chiral building block for drug development. Its amine functionality allows for easy derivatization into amides, sulfonamides, or imines, enabling the creation of structurally diverse compounds. Current studies explore its potential in designing central nervous system (CNS) targeted molecules, aligning with trending searches like "amine intermediates for neurological drugs." The compound's electron-withdrawing chloro substituent also makes it valuable for modifying electronic properties in organic semiconductors—a hot topic in renewable energy research.

From an analytical perspective, CAS 39959-67-6 typically shows characteristic FT-IR peaks at 3380 cm^-1 (N-H stretch) and 1590 cm^-1 (C=C aromatic stretch), while proton NMR displays signals between δ 7.2-7.5 ppm for the aromatic protons. These spectral features help researchers verify compound purity—a frequent concern reflected in queries such as "how to analyze 1-(2-Chlorophenyl)ethanamine purity." Advanced techniques like HPLC-MS are increasingly employed for quality control, especially when the compound serves as a pharmaceutical intermediate.

Environmental and safety considerations for 1-(2-Chlorophenyl)ethanamine follow standard laboratory handling protocols for aromatic amines. While not classified as highly hazardous, proper ventilation systems and personal protective equipment (PPE) are recommended during handling—addressing common workplace safety questions. The compound's biodegradation profile and ecotoxicity data remain active research areas, particularly for industries focused on green chemistry principles and sustainable manufacturing.

Market trends indicate rising applications of 39959-67-6 in electronic materials, with patents emerging for its use in OLED (organic light-emitting diode) technologies. This aligns with global interest in flexible displays and energy-efficient lighting solutions. Suppliers increasingly highlight high-purity grades (>98%) to meet the stringent requirements of these advanced applications, responding to procurement queries like "where to buy pure 1-(2-Chlorophenyl)ethanamine."

Future research directions for 1-(2-Chlorophenyl)ethanamine may explore its catalytic applications in asymmetric synthesis or its potential as a ligand precursor in transition metal complexes. The compound's structural features position it well for click chemistry modifications—a trending methodology in drug discovery. As synthetic methodologies evolve, particularly in flow chemistry and microwave-assisted synthesis, production efficiency of such intermediates continues to improve, addressing industry demands for cost-effective scaling.